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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334

Essential guidance for the safe handling and disposal of 2-Ethoxyethanol in a laboratory
setting, ensuring the protection of researchers and the integrity of scientific work.

For laboratory professionals, including researchers, scientists, and those in drug development,
the safe handling of chemicals is paramount. This guide provides immediate, essential safety
and logistical information for working with 2-Ethoxyethanol, a flammable and toxic solvent.
Adherence to these procedures is critical to mitigate risks, which include potential harm to
fertility and the unborn child.

Personal Protective Equipment (PPE)

When handling 2-Ethoxyethanol, a comprehensive PPE strategy is essential to prevent
exposure through inhalation, skin absorption, and eye contact.[1][2] The substance can be
absorbed through the skin, and its vapors are harmful if inhaled.

Respiratory Protection: Due to the risk of inhaling toxic vapors, respiratory protection is crucial.
[3][4] The selection of a respirator depends on the concentration of 2-Ethoxyethanol in the
atmosphere.

e Up to 5 ppm: A supplied-air respirator (SAR) is recommended.[1][2]

e Upto 12.5 ppm: A supplied-air respirator operated in a continuous-flow mode is appropriate.

[1][2]
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e Up to 50 ppm: A self-contained breathing apparatus (SCBA) with a full facepiece or a full-
facepiece supplied-air respirator is necessary.[1]

e Up to 500 ppm: A supplied-air respirator operated in a pressure-demand or other positive-
pressure mode should be used.[5]

e Emergency or unknown concentrations: A self-contained breathing apparatus with a full
facepiece operated in a pressure-demand or other positive-pressure mode is required.[1]

Hand Protection: Protective gloves are mandatory to prevent skin contact. Not all glove
materials offer the same level of protection. Disposable nitrile exam gloves, for instance, are
not recommended as they show rapid permeation.[6] For robust protection, the following
materials are advised:

 Viton/Butyl rubber[5]
e Silver Shield®/4H®|[5]
e Tychem® BR, CSM, and TK (with a breakthrough time of >8 hours)[5]

Eye Protection: To prevent eye irritation, safety goggles or a face shield should be worn. A face
shield should be used in conjunction with other eye protection.[5]

Body Protection: Protective clothing, such as coveralls, is necessary to prevent skin contact.[5]
Contaminated clothing should be removed immediately.

Quantitative Safety Data

For quick reference, the following table summarizes the key quantitative safety data for 2-
Ethoxyethanol.
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Parameter

Value

Source

Occupational Exposure Limits
(OELs)

ACGIH TLV (TWA)

5 ppm (18 mg/m?)

NIOSH REL (TWA) 0.5 ppm [5]
OSHA PEL (TWA) 200 ppm [5]
Flammability

Flash Point 105°F to 110°F (41°Cto 43°C) [5]
Lower Explosive Limit (LEL) 1.7% [5]
Upper Explosive Limit (UEL) 15.6% [5]
Physical Properties

Vapor Density 3.1 (air=1) [5]

Specific Gravity

0.9 (water = 1)

[5]

Standard Operating Procedure for Handling 2-

Ethoxyethanol

This step-by-step guide outlines the essential procedures for the safe handling of 2-

Ethoxyethanol from preparation to disposal.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3][7]

o Ensure that an eyewash station and safety shower are readily accessible.

o Eliminate all ignition sources, as 2-Ethoxyethanol is flammable.[4][5] This includes open

flames, sparks, and hot surfaces.[8] Use explosion-proof electrical equipment.[3]

e Ground and bond all containers during transfer to prevent static discharge.[5][7]
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. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as detailed above: appropriate gloves,
safety goggles and/or face shield, protective clothing, and a properly fitted respirator based
on the expected exposure level.

. Handling and Use:
Avoid contact with skin, eyes, and clothing.[7]
Do not breathe vapors or spray.[3]
Use only non-sparking tools.[3][5]
Keep containers tightly closed when not in use.[4][8]
. Storage:
Store in a cool, dry, well-ventilated, and fireproof area, separated from strong oxidants.[9]
Keep in the dark in an airtight container.
. Disposal:
Dispose of 2-Ethoxyethanol as hazardous waste.[5] Do not wash into the sewer system.[5]
Collect leaking and spilled liquid in sealable containers.

Absorb remaining liquid with a non-combustible material like dry sand or earth and place it
into a sealed container for disposal.[5]

Dispose of contaminated materials and empty containers in accordance with local, regional,
and national regulations.[8][9]

Emergency Procedures

First Aid:
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 Inhalation: Move the person to fresh air and keep them at rest. Seek immediate medical
attention.[3] If breathing has stopped, provide artificial respiration.[3]

o Skin Contact: Immediately remove contaminated clothing. Rinse the skin with plenty of water
or shower. Seek medical attention.

e Eye Contact: Immediately rinse the eyes with plenty of water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek immediate medical
attention.

 Ingestion: Rinse the mouth. Do not induce vomiting unless directed to do so by medical
personnel. Seek immediate medical attention.[1]

Spill Response Workflow:

The following diagram outlines the procedural flow for managing a 2-Ethoxyethanol spill.
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Caption: Workflow for a 2-Ethoxyethanol spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling 2-Ethoxyethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086334#personal-protective-equipment-for-handling-
2-ethoxyethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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